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For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl p-tert-butylphenylacetate is an aromatic ester recognized for its significant role as a

fragrance and flavoring agent. This document provides a comprehensive overview of its

discovery, synthesis, physicochemical properties, and applications. Detailed experimental

protocols for its synthesis via Fischer esterification are presented, alongside tabulated

quantitative data for its physical and spectral characteristics. This guide also includes workflow

diagrams generated using DOT language to illustrate synthetic pathways, serving as a

technical resource for professionals in chemical research and development.

Introduction
Methyl 2-(4-tert-butylphenyl)acetate, commonly known as Methyl p-tert-butylphenylacetate,

is a synthetic organic compound valued for its pleasant, warm, fruity-sweet odor with woody

and camphoraceous undertones.[1][2] Its chemical stability and distinctive scent profile have

established it as a key ingredient in the fragrance and cosmetics industries.[1][3] Furthermore,

its designation as a flavoring agent by regulatory bodies highlights its broader applications in

the food industry.[4][5] This guide delves into the technical aspects of this compound, from its

synthesis to its material properties, providing a foundational resource for scientific and

industrial applications.
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History and Discovery
While the specific date and discoverer of Methyl p-tert-butylphenylacetate are not

extensively documented in readily available literature, its development can be situated within

the broader context of the mid-20th-century expansion of synthetic aroma chemicals. The post-

war era saw a surge in the systematic exploration of synthetic molecules for use in fragrances

and flavors, driven by the demand for novel scents and the need for consistent, cost-effective

alternatives to natural extracts. The synthesis of this and similar esters is based on well-

established chemical reactions, such as Fischer esterification, a classic method developed in

the late 19th century. Its use is documented in scientific literature reviews of fragrance

compounds dating back to at least 1978.[6]

Synthesis and Mechanism
The primary route for the industrial synthesis of Methyl p-tert-butylphenylacetate is the

Fischer esterification of p-tert-butylphenylacetic acid with methanol in the presence of an acid

catalyst.

Synthesis of the Precursor: p-tert-butylphenylacetic acid
A key precursor, p-tert-butylphenylacetic acid, can be synthesized from p-tert-

butylacetophenone. One patented method involves reacting p-tert-butylacetophenone with

morpholine and sulfur, followed by acidification to yield the desired carboxylic acid.[4]

Fischer Esterification
The esterification process involves the protonation of the carboxylic acid, making it more

electrophilic for nucleophilic attack by methanol. This is a reversible reaction, so an excess of

the alcohol (methanol) is typically used to drive the equilibrium towards the formation of the

ester.

General Synthesis Workflow
The following diagram illustrates the general two-step workflow for the synthesis of Methyl p-
tert-butylphenylacetate.
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Step 1: Precursor Synthesis
Step 2: Esterification

p-tert-butylacetophenone p-tert-butylphenylacetic acid

  Willgerodt-Kindler Reaction
(e.g., Morpholine, Sulfur, Heat;

followed by Acid Hydrolysis)
p-tert-butylphenylacetic acid Methyl p-tert-butylphenylacetate

  Fischer Esterification
(Methanol, Acid Catalyst, Heat)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl p-tert-butylphenylacetate.

Experimental Protocols
Synthesis of p-tert-butylphenylacetic acid
This protocol is adapted from patent literature describing a related process.[4][7]

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a reflux

condenser, add p-tert-butylacetophenone (1.0 eq), morpholine (1.2 eq), and sulfur (2.5 eq).

Reaction: Heat the mixture with constant stirring. The temperature is gradually raised to and

maintained at reflux for several hours until the reaction is complete (monitored by TLC).

Intermediate Isolation: Cool the reaction mixture and pour it into a suitable solvent like

ethanol to precipitate the thioamide intermediate.

Hydrolysis: The isolated intermediate is then hydrolyzed in a solution of acetic acid,

concentrated sulfuric acid, and water. The mixture is heated to reflux for approximately 3

hours.[7]

Purification: After cooling, the reaction mixture is poured into cold water. The resulting

precipitate is filtered, washed with water, and recrystallized from an ethanol/water mixture to

yield pure p-tert-butylphenylacetic acid.
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Synthesis of Methyl p-tert-butylphenylacetate (Fischer
Esterification)
This is a general laboratory procedure for Fischer esterification.[8][9]

Reaction Setup: To a round-bottom flask containing p-tert-butylphenylacetic acid (1.0 eq),

add a large excess of anhydrous methanol (e.g., 10-20 eq), which also serves as the

solvent.

Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid

(e.g., 0.1 eq) to the mixture while stirring.

Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx.

65°C) for 2-4 hours. The reaction progress can be monitored using Thin Layer

Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Remove the

excess methanol using a rotary evaporator.

Extraction: Dissolve the residue in a suitable organic solvent such as ethyl acetate. Wash the

organic layer sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution (to

neutralize the acid catalyst), and finally with brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate under reduced pressure to obtain the crude product. Further purification can be

achieved by vacuum distillation to yield pure Methyl p-tert-butylphenylacetate as a

colorless oily liquid.[4][7]

Physicochemical and Spectroscopic Data
Quantitative data for Methyl p-tert-butylphenylacetate is summarized below.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 3549-23-3 [1][4]

Molecular Formula C₁₃H₁₈O₂ [1]

Molecular Weight 206.28 g/mol [1][10]

Appearance Colorless oily liquid [4][7]

Boiling Point 106-107 °C @ 2 mmHg [1][2][4]

Density 0.999 g/mL at 25 °C [2][10]

Refractive Index (n20/D) 1.501 [2][10]

Solubility
Insoluble in water; soluble in

oils and ethanol
[1][7]

Flash Point > 110 °C (> 230 °F) [5][7]

Table 2: Spectroscopic Data Summary
Spectroscopy Data Highlights Source(s)

¹H NMR

Data available on PubChem,

recorded on a Varian A-60

instrument.

[1]

¹³C NMR Data available on PubChem. [1]

FT-IR

Spectrum available on

PubChem (Technique:

CAPILLARY CELL: NEAT).

[1][11]

Mass Spec (GC-MS)

Fragmentation data available

in the NIST Mass

Spectrometry Data Center.

[1]

Note: While the existence of spectral data is confirmed, detailed peak lists and chemical shifts

are best obtained directly from spectral databases such as the one hosted on PubChem.[1]
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Applications and Relevance
The primary applications of Methyl p-tert-butylphenylacetate are driven by its organoleptic

properties.

Key Properties

Applications

Methyl
p-tert-butylphenylacetate

Fruity, Sweet, Woody Odor Good Tenacity / Fixative Roasted, Chocolate-like Flavor GRAS Status (FEMA 2690)

Fine Perfumes
Personal Care Products

(Soaps, Shampoos, Deodorants)
Household Detergents

Food Flavoring Agent
(e.g., Chocolate, Cocoa, Honey)

Click to download full resolution via product page

Caption: Logical relationships between properties and applications.

Fragrance Industry: It is extensively used in perfumes, soaps, deodorants, and shampoos to

impart a warm, fruity-sweet scent.[1] Its low volatility also makes it an excellent fixative,

extending the longevity of the fragrance.[3]

Flavor Industry: The compound is recognized as a flavoring agent and has been evaluated

by JECFA.[4] It is used in food products like confectionery and beverages to enhance taste

profiles, particularly for chocolate and cocoa flavors.[2][5]

Chemical Research: In a laboratory setting, it can be used as a solvent in organic synthesis

or as an analytical standard.[3]

Biological Activity and Drug Development Potential
Currently, there is limited public information regarding the specific biological activities or

signaling pathway interactions of Methyl p-tert-butylphenylacetate. It is listed in some
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databases as an "endogenous metabolite," though the context and significance of this

classification are not well-defined.[2] The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) concluded that it poses "no safety concern at current levels of intake when used as a

flavouring agent".[4]

For drug development professionals, the compound's structure—an aromatic ring with a

lipophilic tert-butyl group and an ester moiety—could serve as a starting point for scaffold

hopping or fragment-based drug design. The tert-butyl group can enhance metabolic stability, a

desirable trait in drug candidates. However, its primary role remains in non-pharmaceutical

applications, and any potential therapeutic activity would require extensive future investigation.

Conclusion
Methyl p-tert-butylphenylacetate is a well-established synthetic compound with significant

commercial value in the fragrance and flavor industries. Its synthesis is achieved through

straightforward, classic organic chemistry reactions, making it accessible for industrial

production. While its history is not traced to a single discovery, its utility is a clear product of the

systematic chemical innovation of the 20th century. For researchers, it represents a versatile

aromatic ester with well-characterized physical properties. For professionals in drug

development, while not a therapeutic agent itself, its chemical structure may offer insights for

the design of new molecular entities. This guide has consolidated the available technical

information to serve as a comprehensive resource for its intended scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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